Cas no 999-21-3 (Diallyl maleate)

• Product Name: Diallyl maleate
• CAS No: 999-21-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00010763
• CID: 83288
• PubChem ID: 24857519
• Update Time: 2025-10-05

Diallyl maleate Chemical and Physical Properties

Names and Identifiers

• Diallyl maleate
• Diallyl maleate, (Maleic acid diallyl ester)
• Maleic acid diallyl ester
• Diallyl Maleate (stabilized with HQ)
• Butenedioic Acid Diallyl Ester
• Maleic Acid Diallyl Ester (stabilized with HQ)
• Sipomer DAM
• Maleic acid, diallyl ester
• Diallylester kyseliny maleinove
• 2-Butenedioic acid (Z)-, di-2-propenyl ester
• Diallylester kyseliny maleinove [Czech]
• ZPOLOEWJWXZUSP-WAYWQWQTSA-N
• 2-Butenedioic acid (2Z)-, di-2-propenyl ester
• Diprop-2-en-1-yl (2Z)-but-2-enedioate
• 227660Q54M
• 2-Butenedioic acid, di-2-propenyl ester, (Z)-
• Maleic
• NSC4799
• bis(prop-2-enyl) (Z)-but-2-enedioate
• DIALLYLMALEATE
• Tox21_301470
• E76532
• W-100009
• NSC-4799
• DTXSID3044752
• Maleicaciddiallylester/Diallylmaleate
• WLN: 1U2OV1U1VO2U1
• AKOS025310585
• CHEMBL3186659
• SCHEMBL36139
• AI3-02531
• 999-21-3
• M0008
• CS-W011724
• bis(prop-2-enyl) but-2-enedioate
• MFCD00010763
• Diallyl maleate, technical grade, 93%
• Q27253626
• DTXCID1024752
• Diallyl maleate, 97%
• D5508
• EINECS 213-658-0
• UNII-227660Q54M
• Diallyl (2Z)-2-butenedioate #
• BRN 1725954
• NCGC00256226-01
• CAS-999-21-3
• NS00076815
• NSC 4799
• 2-Butenedioic acid (2Z)-, 1,4-di-2-propen-1-yl ester
• DIAM
• 2-Butenedioic acid (Z)-, di-2-propenyl ester (9CI)

• MDL： MFCD00010763
• Inchi： 1S/C10H12O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5-
• InChI Key： ZPOLOEWJWXZUSP-WAYWQWQTSA-N
• SMILES： O(C(/C=C\C(=O)OCC=C)=O)CC=C
• BRN： 1725954

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6
• Surface Charge: 0

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.074 g/mL at 20 °C(lit.)
• Melting Point: -47°C(lit.)
• Boiling Point: 154°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: n20/D 1.469(lit.)
• Water Partition Coefficient: Soluble in water 151.2 mg/L @ 25°C.
• PSA: 52.60000
• LogP: 1.00100
• Vapor Pressure: 4 mmHg ( 25 °C)
• Solubility: Easy to be miscible with alcohol and acetone, insoluble in water

Diallyl maleate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H312,H315,H319
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21-22-36/37/38
• Safety Instruction： S26-S36/37
• RTECS：ON0700000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Material Chemicals High Polymer Materials